ethyl 4-methyl-2-(4-methyl-1-piperazinyl)-5-pyrimidinecarboxylate
Overview
Description
Ethyl 4-methyl-2-(4-methyl-1-piperazinyl)-5-pyrimidinecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. This compound is a pyrimidine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of ethyl 4-methyl-2-(4-methyl-1-piperazinyl)-5-pyrimidinecarboxylate is not fully understood. However, it has been suggested that this compound may exert its anticancer activity by inhibiting the activity of enzymes involved in DNA replication and repair, leading to DNA damage and cell death. It has also been suggested that this compound may exert its antimicrobial activity by disrupting bacterial cell membranes.
Biochemical and Physiological Effects:
Ethyl 4-methyl-2-(4-methyl-1-piperazinyl)-5-pyrimidinecarboxylate has been found to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and inhibit the migration and invasion of cancer cells. In addition, this compound has been found to inhibit the growth of bacterial cells and disrupt bacterial cell membranes.
Advantages and Limitations for Lab Experiments
One of the major advantages of using ethyl 4-methyl-2-(4-methyl-1-piperazinyl)-5-pyrimidinecarboxylate in lab experiments is its potent activity against cancer cells and bacterial strains. This makes it a promising candidate for drug discovery. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in clinical settings.
Future Directions
There are several future directions for the study of ethyl 4-methyl-2-(4-methyl-1-piperazinyl)-5-pyrimidinecarboxylate. One direction is to further investigate its mechanism of action and its potential applications in drug discovery. Another direction is to investigate its potential as a therapeutic agent for other diseases, such as viral infections. In addition, further studies are needed to determine the safety and toxicity of this compound in vivo.
Scientific Research Applications
Ethyl 4-methyl-2-(4-methyl-1-piperazinyl)-5-pyrimidinecarboxylate has been studied extensively for its potential applications in drug discovery. It has been found to exhibit potent activity against various types of cancer cells, including lung cancer, breast cancer, and colon cancer cells. In addition, this compound has been found to have antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.
properties
IUPAC Name |
ethyl 4-methyl-2-(4-methylpiperazin-1-yl)pyrimidine-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N4O2/c1-4-19-12(18)11-9-14-13(15-10(11)2)17-7-5-16(3)6-8-17/h9H,4-8H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RENLLCUFURZRDY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(N=C1C)N2CCN(CC2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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